Cas no 1270334-60-5 (1-(3-fluoropyridin-2-yl)ethan-1-amine)

1-(3-Fluoropyridin-2-yl)ethan-1-amine is a fluorinated pyridine derivative with a primary amine functional group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The fluorine substituent enhances its reactivity and metabolic stability, while the amine group allows for further derivatization through condensation or alkylation reactions. This compound is particularly valuable in the development of bioactive molecules due to its ability to modulate electronic and steric properties. Its high purity and well-defined structure ensure consistent performance in research and industrial applications. Suitable for use in cross-coupling reactions and as a building block for heterocyclic compounds, it offers reliable synthetic utility in medicinal chemistry.
1-(3-fluoropyridin-2-yl)ethan-1-amine structure
1270334-60-5 structure
Product Name:1-(3-fluoropyridin-2-yl)ethan-1-amine
CAS No:1270334-60-5
MF:C7H9FN2
MW:140.158164739609
MDL:MFCD18655677
CID:2174132
PubChem ID:55294437
Update Time:2025-06-09

1-(3-fluoropyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Fluoropyridin-2-yl)ethan-1-amine
    • 1-(3-Fluoropyridin-2-yl)ethanamine
    • (S)-1-(3-Fluoro-2-pyridyl)ethanamine
    • (R)-1-(3-Fluoro-2-pyridyl)ethanamine
    • 1-(3-Fluoro-2-pyridyl)ethanamine
    • EN300-250504
    • DB-225637
    • SY208575
    • 1270334-60-5
    • MFCD18655677
    • (1R)-1-(3-fluoro-2-pyridyl)ethanamine
    • CS-0091419
    • MFCD09824169
    • N13095
    • SCHEMBL6961060
    • 1201363-88-3
    • AKOS006369061
    • MFCD09824168
    • SY383469
    • SY383468
    • 1-(3-fluoropyridin-2-yl)ethan-1-amine
    • MDL: MFCD18655677
    • Inchi: 1S/C7H9FN2/c1-5(9)7-6(8)3-2-4-10-7/h2-5H,9H2,1H3
    • InChI Key: OQOGUSGSVBLLPD-UHFFFAOYSA-N
    • SMILES: FC1=CC=CN=C1C(C)N

Computed Properties

  • Exact Mass: 140.07497646g/mol
  • Monoisotopic Mass: 140.07497646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9
  • XLogP3: 0.2

1-(3-fluoropyridin-2-yl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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